molecular formula C13H11NOS B1505417 4-(Benzo[b]thiophen-5-yl)-3,5-dimethylisoxazole CAS No. 1158208-69-5

4-(Benzo[b]thiophen-5-yl)-3,5-dimethylisoxazole

Cat. No. B1505417
CAS RN: 1158208-69-5
M. Wt: 229.3 g/mol
InChI Key: QIJGVBXFEUNYLQ-UHFFFAOYSA-N
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Description

4-(Benzo[b]thiophen-5-yl)-3,5-dimethylisoxazole is a useful research compound. Its molecular formula is C13H11NOS and its molecular weight is 229.3 g/mol. The purity is usually 95%.
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properties

CAS RN

1158208-69-5

Product Name

4-(Benzo[b]thiophen-5-yl)-3,5-dimethylisoxazole

Molecular Formula

C13H11NOS

Molecular Weight

229.3 g/mol

IUPAC Name

4-(1-benzothiophen-5-yl)-3,5-dimethyl-1,2-oxazole

InChI

InChI=1S/C13H11NOS/c1-8-13(9(2)15-14-8)11-3-4-12-10(7-11)5-6-16-12/h3-7H,1-2H3

InChI Key

QIJGVBXFEUNYLQ-UHFFFAOYSA-N

SMILES

CC1=C(C(=NO1)C)C2=CC3=C(C=C2)SC=C3

Canonical SMILES

CC1=C(C(=NO1)C)C2=CC3=C(C=C2)SC=C3

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a solution of 5-bromo-1-benzothiophene (ABCR, CAS: 133150-64-8, 1.0 6 g, 5.0 mmol) in dimethoxyethane (60 mL) and ethanol (6.0 mL) was added 3,5-dimethyl-4-isoxazoylboronic acid (1.0 g, 7.5 mmol), and 2 m sodium carbonate (2.0 mL). The reaction mixture was degassed 2-3 times, tetrakis-(triphenylphosphine)palladium (0.813 g, 0.7 mmol) was added, and the mixture was stirred for 6 h at 80° C. and concentrated. The residue was taken up in water and extracted with ethyl acetate. The organics were washed, dried and concentrated. The crude product was chromatographed on silica gel using heptane/ethyl acetate as eluent to obtain 4-benzo[b]thiophen-5-yl-3,5-dimethyl-isoxazole (0.69 g) as a light yellow solid. MS (ISP): m/e 230.1 (M+H)+
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